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Compound of Interest

Compound Name: 3-Acetylbenzophenone

Cat. No.: B1664593 Get Quote

Application Note: Synthesis of 3-
Acetylbenzophenone via Friedel-Crafts Acylation
Introduction

3-Acetylbenzophenone, also known as 1-(3-benzoylphenyl)ethanone, is a key chemical

intermediate and a recognized impurity in the synthesis of Ketoprofen, a widely used non-

steroidal anti-inflammatory drug (NSAID).[1][2][3] Its controlled synthesis and characterization

are therefore crucial for pharmaceutical quality control and drug development. This document

provides a detailed experimental protocol for the synthesis of 3-acetylbenzophenone using

the Friedel-Crafts acylation, a cornerstone of organic synthesis for forming carbon-carbon

bonds with aromatic rings.[4]

The chosen synthetic strategy involves the direct Friedel-Crafts benzoylation of acetophenone.

In this electrophilic aromatic substitution reaction, the acetyl group on the starting material acts

as a meta-director, guiding the incoming benzoyl group to the desired position to form the 3-

substituted product. However, the acetyl group is also a deactivating group, which makes the

aromatic ring less nucleophilic. This necessitates the use of a stoichiometric amount of a strong

Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), and may require elevated

temperatures to drive the reaction to completion. Careful control of anhydrous conditions is

paramount, as Lewis acid catalysts are extremely sensitive to moisture.
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This protocol outlines the necessary reagents, step-by-step procedures for synthesis and

purification, and methods for product characterization, providing a comprehensive guide for

researchers in organic synthesis and pharmaceutical development.

Quantitative Data and Specifications
All quantitative data for the synthesis and product characterization are summarized in the

tables below for clarity and reproducibility.

Table 1: Reagents and Materials

Reagent/Materi
al

Chemical
Formula

Molecular
Weight ( g/mol
)

Amount Molar Equiv.

Acetophenone C₈H₈O 120.15 12.0 g (11.6 mL) 1.0

Benzoyl Chloride C₇H₅ClO 140.57 15.5 g (12.8 mL) 1.1

Anhydrous

Aluminum

Chloride

AlCl₃ 133.34 29.3 g 2.2

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 200 mL -

Hydrochloric Acid

(conc.)
HCl 36.46 ~50 mL -

Sodium

Bicarbonate (Sat.

Sol.)

NaHCO₃ 84.01 ~100 mL -

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 ~10 g -

Crushed Ice H₂O 18.02 ~300 g -

Table 2: Product Characterization - 3-Acetylbenzophenone
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Parameter Specification

Synonyms
1-(3-benzoylphenyl)ethanone, m-

Benzoylacetophenone, Ketoprofen Impurity A

CAS Number 66067-44-5

Molecular Formula C₁₅H₁₂O₂

Molecular Weight 224.25 g/mol

Appearance White to off-white solid/crystals

Purity (Typical) >98% (after purification)

Experimental Workflow and Visualization
The overall experimental process from reaction setup to final product analysis is depicted in the

following workflow diagram.
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Experimental Workflow for 3-Acetylbenzophenone Synthesis

Preparation

Reaction

Work-up & Isolation

Purification & Analysis

Dry Glassware & Reagents

Setup Reaction Apparatus
(3-Neck Flask, Condenser, Funnel)

Charge AlCl₃ and DCM

Start Reaction

Cool to 0-5 °C
(Ice Bath)

Add Acetophenone
Dropwise

Add Benzoyl Chloride
Dropwise

Warm to RT & Heat
(e.g., 40-50 °C)

Quench Reaction
(Pour into Ice/HCl)

Reaction Complete

Extract with DCM

Wash Organic Layer
(H₂O, NaHCO₃, Brine)

Dry with MgSO₄

Concentrate in vacuo

Purify Crude Product
(Column Chromatography or Recrystallization)

Crude Product

Characterize Product
(NMR, IR, MS, MP)

end

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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